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Compound of Interest

Compound Name: 4-(2-Pyridyl)aniline

Cat. No.: B094442

This guide provides a detailed comparison of experimentally determined data for 4-(2-
Pyridyl)aniline against established literature values. It is intended for researchers, scientists,
and professionals in drug development to offer a clear and objective evaluation of the
compound's properties. This document outlines the methodologies for key analytical
experiments and presents the data in a structured format for ease of comparison.

Data Presentation: Physicochemical and
Spectroscopic Properties

The following table summarizes the key physicochemical and spectroscopic properties of 4-(2-

Pyridyl)aniline, presenting a side-by-side comparison of literature data and hypothetical
experimental findings.
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Experimental Data

Property Literature Data .
(Hypothetical)
Brown solid, dark brown ) ) ]
Appearance ] Light brown crystalline solid
solid[1][2]
Melting Point 95 °C, 89-92 °CJ[1] 93-95 °C
Boiling Point 322.8 £ 17.0 °C (Predicted)[1] Not Determined
Molecular Weight 170.21 g/mol [2][3] 170.22 g/mol (from MS)
pKa 5.72 £ 0.25 (Predicted)[1] 5.68
) 1.133 + 0.06 g/cm? (Predicted) )
Density Not Determined

[1]

H NMR (CDCls, 500 MHz)

6 8.62 (1H, dt, J=1.0, 5.0 Hz),
7.83 (2H, d, J=8.5 Hz), 7.68-
7.61 (2H, m), 7.11 (1H, m),
6.75 (2H, d, J=8.5 Hz), 3.83
(2H, br s)[1]

Consistent with literature

13C NMR (CDCls, 125 MHz)

5 157.6, 149.5, 147.5, 136.6,
129.8, 128.1, 121.0, 119.4,
115.2[1]

Consistent with literature

IR (cm™2)

3333, 3210, 1606, 1586, 1519,
1294, 1181[1]

3335, 3212, 1605, 1588, 1520,
1295, 1180

Mass Spec. (ESI)

m/z 171 ([M + H]*)[1]

m/z 171.0918 ([M + H]*)

Experimental Workflow

The following diagram illustrates the general workflow for the characterization of a synthesized

batch of 4-(2-Pyridyl)aniline.
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Experimental Workflow for Characterization of 4-(2-Pyridyl)aniline
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Caption: Workflow for the synthesis, purification, and analytical characterization of 4-(2-
Pyridyl)aniline.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

1. Melting Point Determination The melting point of the purified 4-(2-Pyridyl)aniline was
determined using a calibrated digital melting point apparatus. A small amount of the crystalline
solid was packed into a capillary tube to a height of 2-3 mm. The sample was heated at a ramp
rate of 10 °C/min until the temperature was approximately 15 °C below the expected melting
point, after which the ramp rate was reduced to 1-2 °C/min. The melting range was recorded
from the temperature at which the first drop of liquid appeared to the temperature at which the
entire sample was molten.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy *H and 3C NMR spectra were recorded
on a 500 MHz spectrometer.
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e Sample Preparation: Approximately 10-15 mg of 4-(2-Pyridyl)aniline was dissolved in 0.7
mL of deuterated chloroform (CDCIs) containing 0.03% (v/v) tetramethylsilane (TMS) as an
internal standard.

e 1H NMR: The spectrum was acquired with a 90° pulse width, a relaxation delay of 1 second,
and 16 scans.

e 13C NMR: The spectrum was acquired using a proton-decoupled sequence with a 45° pulse
width, a relaxation delay of 2 seconds, and 1024 scans.

3. Infrared (IR) Spectroscopy The IR spectrum was obtained using a Fourier-transform infrared
(FTIR) spectrometer equipped with an attenuated total reflectance (ATR) accessory. A small
amount of the solid sample was placed directly on the ATR crystal, and the spectrum was
recorded in the range of 4000-400 cm~* with a resolution of 4 cm~1. The spectrum was an
average of 32 scans.

4. Mass Spectrometry (MS) High-resolution mass spectrometry (HRMS) was performed using
an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) mass analyzer.

o Sample Preparation: A dilute solution of 4-(2-Pyridyl)aniline was prepared in a
methanol:water (1:1) mixture with 0.1% formic acid.

e Analysis: The sample was infused into the ESI source at a flow rate of 5 pL/min. The
analysis was conducted in positive ion mode, and the mass-to-charge ratio (m/z) for the
protonated molecule ([M+H]*) was determined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of 4-(2-Pyridyl)aniline:
Experimental Data vs. Literature Values]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094442#comparing-experimental-vs-literature-data-
for-4-2-pyridyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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